16alpha-Hydroxydehydroepiandrosterone

Specification

• Description: 16α-hydroxy Dehydroepiandrosterone is a metabolite of the endogenous steroid hormone dehydroepiandrosterone. 16α-hydroxy Dehydroepiandrosterone is formed from dehydroepiandrosterone via 16-hydroxylation by the cytochrome P450 (CYP) isoforms CYP3A4 and CYP3A5 in adult human liver microsomes, as well as by fetal recombinant CYP3A7. It is a precursor to fetal estrogens, including estriol.; 16alpha-Hydroxydehydroepiandrosterone, also known as 3beta, 16alpha-dihydroxy-androst-5-en-17-one or 5-androstene-3beta, 16alpha-diol-17-one, belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, 16alpha-hydroxydehydroepiandrosterone is considered to be a steroid lipid molecule. 16alpha-Hydroxydehydroepiandrosterone is considered to be a practically insoluble (in water) and relatively neutral molecule. 16alpha-Hydroxydehydroepiandrosterone has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 16alpha-hydroxydehydroepiandrosterone is primarily located in the membrane (predicted from logP), endoplasmic reticulum and cytoplasm.; 16alpha-hydroxydehydroepiandrosterone is a 16alpha-hydroxy steroid, a 17-oxo steroid, an androstanoid, a 3beta-hydroxy-Delta-steroid and a secondary alpha-hydroxy ketone. It has a role as a human metabolite and a mouse metabolite.
• CAS No.: 1232-73-1
• Molecular Formula: C19H28O3
• Molecular Weight: 304.4 g/mol
• IUPAC Name: (3S,8R,9S,10R,13S,14S,16R)-3,16-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
• Standard InChI: InChI=1S/C19H28O3/c1-18-7-5-12(20)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(21)17(19)22/h3,12-16,20-21H,4-10H2,1-2H3/t12-,13+,14-,15-,16+,18-,19-/m0/s1
• Standard InChI Key: QQIVKFZWLZJXJT-DNKQKWOHSA-N
• Isomeric SMILES: C[C@]12CC[C@@H](CC1=CC[C@@H]3[C@@H]2CC[C@]4([C@H]3C[C@H](C4=O)O)C)O
• SMILES: CC12CCC(CC1=CCC3C2CCC4(C3CC(C4=O)O)C)O
• Canonical SMILES: CC12CCC(CC1=CCC3C2CCC4(C3CC(C4=O)O)C)O